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Compound of Interest

Compound Name:
5-Hydroxy-2-

methylbenzenesulfonic acid

Cat. No.: B011976 Get Quote

Synonyms: 2-Hydroxy-5-methylbenzenesulfonic acid, p-Cresol-2-sulfonic acid

This technical guide provides a comprehensive overview of 5-Hydroxy-2-
methylbenzenesulfonic acid, a significant chemical intermediate. The content herein is

curated for researchers, scientists, and professionals in drug development, offering detailed

data, experimental protocols, and insights into its biological relevance and applications.

Chemical and Physical Properties
5-Hydroxy-2-methylbenzenesulfonic acid is an aromatic sulfonic acid characterized by the

presence of hydroxyl and methyl functional groups on the benzene ring. These substitutions

influence its chemical reactivity and physical properties. The sulfonic acid group confers strong

acidic properties and high water solubility.

Table 1: Physicochemical Properties of 5-Hydroxy-2-methylbenzenesulfonic Acid
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Property Value Source

Molecular Formula C₇H₈O₄S PubChem[1]

Molecular Weight 188.20 g/mol PubChem[1]

CAS Number 7134-06-7 ChemicalBook[2]

Melting Point 59-62 °C ChemicalBook[2][3]

Predicted pKa -0.53 ± 0.30 ChemicalBook[3]

Predicted Density 1.482 ± 0.06 g/cm³ ChemicalBook[2][3]

XLogP3 1.2 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
4 PubChem[1]

Appearance White crystalline solid Inferred from properties

Solubility High water solubility Benchchem[4]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 5-Hydroxy-2-
methylbenzenesulfonic acid are crucial for its application in research and development.

The most common method for synthesizing 2-Hydroxy-5-methylbenzenesulfonic acid is the

direct electrophilic sulfonation of p-cresol.[4][5]

Materials:

p-Cresol

Concentrated sulfuric acid (98%)

Ice bath

Magnetic stirrer and stir bar
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Reaction flask

Drying agent (e.g., anhydrous sodium sulfate)

Filtration apparatus

Procedure:

In a reaction flask equipped with a magnetic stirrer, add p-cresol.

Place the flask in an ice bath to cool.

Slowly add an equimolar amount of concentrated sulfuric acid to the cooled p-cresol while

stirring continuously. Maintain the temperature of the reaction mixture at approximately 35°C.

After the addition of sulfuric acid is complete, continue stirring the mixture at 35°C for about

25-30 minutes. A high yield of the product is expected under these conditions.[5]

Upon completion of the reaction, the mixture can be worked up by pouring it over crushed

ice, which will precipitate the product.

The crude product is then collected by filtration and washed with cold water to remove any

unreacted sulfuric acid.

The product can be further purified by recrystallization from a suitable solvent, such as water.

Dry the purified crystals under vacuum over a drying agent.

Workflow for the Synthesis of 2-Hydroxy-5-methylbenzenesulfonic Acid
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Synthesis Workflow

HPLC is a suitable method for the analysis of 2-Hydroxy-5-methylbenzenesulfonic acid. A

reverse-phase method can be employed.[6][7]

Instrumentation:

HPLC system with a UV detector

C18 analytical column (e.g., 150 mm x 4.6 mm, 5 µm particle size)

Mobile Phase:
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A gradient or isocratic mixture of an aqueous buffer (e.g., 1% triethylamine adjusted to pH

3.0 with phosphoric acid) and an organic solvent (e.g., acetonitrile).[7]

Procedure:

Prepare a standard solution of 2-Hydroxy-5-methylbenzenesulfonic acid of known

concentration in the mobile phase.

Prepare the sample solution by dissolving the analyte in the mobile phase.

Set the flow rate to 1.0 mL/min and the detection wavelength to an appropriate value based

on the UV absorbance of the compound (e.g., 220 nm).[7]

Inject the standard and sample solutions into the HPLC system.

Identify and quantify the analyte by comparing the retention time and peak area of the

sample with that of the standard.

The concentration of the sulfonic acid can be determined by a standard acid-base titration.

Materials:

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Phenolphthalein indicator

Burette, pipette, and conical flask

Procedure:

Accurately weigh a sample of 2-Hydroxy-5-methylbenzenesulfonic acid and dissolve it in

deionized water in a conical flask.

Add a few drops of phenolphthalein indicator to the solution.

Titrate the solution with the standardized NaOH solution from the burette until a persistent

pink color is observed.
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Record the volume of NaOH used.

Calculate the concentration of the sulfonic acid using the formula: M₁V₁ = M₂V₂, where M₁

and V₁ are the molarity and volume of the sulfonic acid, and M₂ and V₂ are the molarity and

volume of the NaOH solution.

Biological Activity and Signaling Pathways
While direct studies on the signaling pathways affected by 5-Hydroxy-2-
methylbenzenesulfonic acid are limited, its role as a monomeric unit of Policresulen provides

valuable insights. Policresulen, a polycondensation product of metacresol sulfonic acid and

formaldehyde, is utilized as a topical antiseptic and hemostatic agent that promotes wound

healing.[8][9] The mechanism of action is believed to involve the selective coagulation of

necrotic tissue and stimulation of re-epithelialization.[8][9]

Phenolic compounds, in general, are known to modulate various signaling pathways involved in

wound healing, such as the Wnt/β-catenin and PI3K/AKT pathways.[10][11] These pathways

are crucial for cell proliferation, migration, and tissue regeneration.

The following diagram illustrates a plausible mechanism by which a phenolic compound like 5-
Hydroxy-2-methylbenzenesulfonic acid could promote wound healing by influencing key

signaling pathways.
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Proposed Wound Healing Signaling Pathway

Applications in Drug Development
Sulfonic acid derivatives are valuable in pharmaceutical sciences. The sulfonic acid moiety can

be introduced into a drug molecule to enhance its aqueous solubility and improve its

pharmacokinetic profile. Furthermore, benzenesulfonic acids are used to form stable salts of

basic drugs, a common strategy in drug formulation.
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The primary application of compounds related to 5-Hydroxy-2-methylbenzenesulfonic acid is

exemplified by Policresulen. Its antiseptic and tissue-regenerating properties make it effective

in treating various skin and mucous membrane lesions.[8][9] This suggests that the monomeric

unit, 5-Hydroxy-2-methylbenzenesulfonic acid, could serve as a scaffold for the

development of new therapeutic agents with similar activities. The combination of a phenolic

hydroxyl group and a sulfonic acid group offers opportunities for further chemical modifications

to optimize biological activity and drug-like properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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